N-(2-chlorophenyl)-2-(4-isopropyl-3-methylphenoxy)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(3-methyl-4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C18H20ClNO2/c1-12(2)15-9-8-14(10-13(15)3)22-11-18(21)20-17-7-5-4-6-16(17)19/h4-10,12H,11H2,1-3H3,(H,20,21)
• InChI Key: KKXAFJHEKHECMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC=CC=C2Cl)C(C)C
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol

Description

N-(2-chlorophenyl)-2-(4-isopropyl-3-methylphenoxy)acetamide is a chemical compound with potential applications in various fields. This analysis aims to explore its synthesis, structure, and properties based on scientific research.

Synthesis Analysis

The synthesis of similar compounds typically involves reactions like acetylation, methylation, and Fries rearrangement. For instance, the synthesis of N-Methyl-2-[4-(4-chlorophenoxy)phenoxy] Acetamide involves reacting 4-phenoxyphenol with chloroacetyl methylamine, followed by a reaction with sulfuryl chloride (Gao Yonghong, 2009). Another example is the synthesis of 4-Choloro-2-hydroxyacetophenone, which was synthesized from 3-aminophenol through a series of reactions including acetylation and methylation (Teng Da-wei, 2011).

Molecular Structure Analysis

The molecular structure of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide was studied using techniques like IR, MS, and HNMR, revealing an orthorhombic crystal system (G. Sharma et al., 2018). Such analyses are critical for understanding the chemical and physical behavior of the compound.

Chemical Reactions and Properties

Compounds like N-(2-chlorophenyl)-2-(4-isopropyl-3-methylphenoxy)acetamide often exhibit interesting chemical reactions. For example, N-Methyl-2-(4-phenoxyphenoxy) acetamide undergoes various reactions to form different compounds with potential pharmaceutical applications (He Xiang-qi, 2007).

Physical Properties Analysis

The physical properties of such compounds can be elucidated through studies like X-ray crystallography. For instance, 2-Chloro-N-(2,4-dimethylphenyl)acetamide was analyzed for its conformation and hydrogen bonding, providing insights into its physical properties (B. Gowda, S. Foro, H. Fuess, 2007).

Chemical Properties Analysis

Analyzing the chemical properties involves understanding reactions and interactions at the molecular level. Studies like the synthesis and characterization of 2-hydroxy-N-methyl-N-phenyl-acetamide, which involved steps like acetylation and esterfication, shed light on the chemical properties and potential applications of similar compounds (Z. Zhong-cheng, Shu Wan-yin, 2002).